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Abstract

N-Chlorodimethylamine ((CHs)2NCI), a prominent member of the N-halamine family of
compounds, has a rich history intertwined with the development of disinfectants and synthetic
organic chemistry. This technical guide provides an in-depth exploration of the discovery,
history, synthesis, and characterization of N-Chlorodimethylamine. It details the evolution of
its synthetic methodologies, from early chlorination techniques to modern continuous flow
processes. Comprehensive quantitative data, including physicochemical and spectroscopic
properties, are presented in structured tables for clarity and comparative analysis. Detailed
experimental protocols for its laboratory-scale synthesis are provided, alongside diagrams of
key reaction mechanisms and experimental workflows to facilitate a deeper understanding of its
chemical behavior and historical significance.

Introduction and Historical Context

The study of N-chloroamines, or N-halamines, dates back to the early 20th century, with their
initial exploration driven by the need for effective and stable disinfecting agents. The pioneering
work on chloramine-T by Dakin and Cohen in 1916 for wound disinfection laid the foundation
for the investigation of a wide range of organic N-halamines. While a singular "discovery" paper
for N-Chlorodimethylamine is not prominent in the historical literature, its synthesis is a logical
extension of the early work on N-chloro-derivatives of amines. The first systematic study of the
chemistry of N-bromamines and N-chloramines was comprehensively reviewed by Kovacic et
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al. in 1970, by which time the synthesis and basic properties of simple N-chloroalkylamines like

N-Chlorodimethylamine were well-established.

Historically, the interest in N-Chlorodimethylamine and related compounds has been twofold.

Firstly, their role as reactive intermediates and chlorinating agents in organic synthesis has

been extensively explored. Secondly, their formation as disinfection byproducts in water

treatment processes, particularly with the use of chloramine, has been a subject of significant

environmental and toxicological research. This has led to extensive studies on their formation,

stability, and reactivity in aqueous environments.

Physicochemical and Spectroscopic Properties

N-Chlorodimethylamine is a volatile and reactive compound. Its key physicochemical and

spectroscopic properties are summarized in the tables below, compiled from various sources.

hvsicochemical .

Property Value Source
Molecular Formula C2HeCIN --INVALID-LINK--
Molecular Weight 79.53 g/mol --INVALID-LINK--
Boiling Point 43-44 °C (decomposes) --INVALID-LINK--
Density 0.991 g/cm?3 --INVALID-LINK--
CAS Number 1585-74-6 --INVALID-LINK--
Spectroscopic Data

Technique Data Source

UV-Vis Spectroscopy (Amax) 265 nm --INVALID-LINK--
Mass Spectrometry (m/z) 79 (M+), 44, 42, 38, 29 --INVALID-LINK--
1H NMR (CDCls, predicted) 2.95 ppm (s, 6H) N/A

13C NMR (CDCls, predicted) 46.5 ppm N/A
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Note: Experimental NMR data for N-Chlorodimethylamine is not readily available in the
searched literature. The provided values are based on predictions and data from structurally
similar compounds.

Synthesis of N-Chlorodimethylamine

The primary methods for the synthesis of N-Chlorodimethylamine involve the direct
chlorination of dimethylamine. The two most common laboratory-scale chlorinating agents are
sodium hypochlorite and N-chlorosuccinimide (NCS).

Synthesis via Sodium Hypochlorite

This method is cost-effective but requires careful control of reaction conditions to minimize side
reactions.

Reaction Scheme: (CHs)2NH + NaOCI - (CHs)2NCI + NaOH
Experimental Protocol:

e A solution of dimethylamine (1.0 equivalent) in a suitable organic solvent (e.g.,
dichloromethane) is prepared in a round-bottom flask equipped with a magnetic stirrer and
an addition funnel.

e The flask is cooled to 0-5 °C in an ice bath.

e An aqueous solution of sodium hypochlorite (1.0-1.1 equivalents) is added dropwise to the
dimethylamine solution with vigorous stirring, while maintaining the temperature below 5 °C.

 After the addition is complete, the reaction mixture is stirred for an additional 1-2 hours at 0-5
°C.

e The organic layer is separated, washed with cold brine, and dried over anhydrous sodium
sulfate.

e The solvent is removed under reduced pressure to yield N-Chlorodimethylamine. Due to its
volatility and potential instability, it is often used directly in solution for subsequent reactions.

Synthesis via N-Chlorosuccinimide (NCS)
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This method often provides higher selectivity and cleaner reaction profiles.

Reaction Scheme: (CHs)2NH + NCS - (CH3)2NCI + Succinimide

Experimental Protocol:

A solution of dimethylamine (1.0 equivalent) in dichloromethane is cooled to -15 °C in a dry
ice/acetone bath.[1]

e N-Chlorosuccinimide (1.0 equivalent) is added portion-wise to the cooled solution, ensuring
the temperature does not rise above -5 °C.[1]

e The reaction mixture is stirred at this low temperature for several hours.[1]
e The succinimide byproduct is removed by filtration.

e The volatile N-Chlorodimethylamine can be isolated from the filtrate by vacuum distillation,
though it is often used in situ.[1]

Reaction Mechanisms and Experimental Workflows

The synthesis of N-Chlorodimethylamine proceeds via an electrophilic chlorination
mechanism. The diagrams below illustrate the reaction pathways and a general experimental
workflow.

Caption: Reaction mechanisms for the synthesis of N-Chlorodimethylamine.

Caption: General experimental workflow for the synthesis of N-Chlorodimethylamine.

Applications and Significance

N-Chlorodimethylamine serves as a valuable reagent in organic synthesis, primarily as a
chlorinating agent and a precursor for electrophilic amination reactions.[1][2] Its reactivity has
been harnessed in the synthesis of various nitrogen-containing compounds.[2]

In the field of environmental science, the formation of N-Chlorodimethylamine during water
disinfection with chloramines is a significant area of research.[1] It is considered a model
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compound for understanding the formation of potentially harmful disinfection byproducts, such
as N-nitrosodimethylamine (NDMA).[3][4]

Furthermore, due to its biocidal properties, N-Chlorodimethylamine and other N-halamines
have been investigated for their potential as antimicrobial agents in various applications.[2]

Conclusion

N-Chlorodimethylamine, a simple yet reactive N-halamine, holds a significant place in both
synthetic organic chemistry and environmental science. While its specific discovery is not
marked by a single event, its history is an integral part of the broader development of N-
halamine chemistry. The synthetic routes to N-Chlorodimethylamine are well-established,
offering researchers accessible methods for its preparation. A thorough understanding of its
properties, synthesis, and reactivity is crucial for its effective application in research and for
mitigating its potential environmental impact. This guide provides a foundational resource for
professionals in drug development and chemical research, summarizing the key technical
aspects of N-Chlorodimethylamine's discovery and history.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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